Cas no 865248-79-9 (N-(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide)

• Product Name: N-(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide
• CAS No: 865248-79-9
• MF: C₁₂H₉FN₂OS
• MW: 248.276064634323
• CID: 6287436
• PubChem ID: 4464309
• Update Time: 2025-10-30

N-(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide
• VU0421258-2
• N-[(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]acetamide
• (Z)-N-(4-fluoro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)acetamide
• 865248-79-9
• AKOS024607558
• SR-01000012052
• F1366-4621
• SR-01000012052-1
• N-(4-fluoro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)acetamide

• Inchi： 1S/C12H9FN2OS/c1-3-7-15-11-9(13)5-4-6-10(11)17-12(15)14-8(2)16/h1,4-6H,7H2,2H3/b14-12-
• InChI Key： OSMPZMXMACBHCV-OWBHPGMISA-N
• SMILES： S1/C(=N\C(C)=O)/N(CC#C)C2C(=CC=CC1=2)F

Computed Properties

• Exact Mass: 248.04196225g/mol
• Monoisotopic Mass: 248.04196225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58Ų

Additional information on N-(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide

Professional Introduction to Compound with CAS No. 865248-79-9 and Product Name: N-(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide

The compound identified by the CAS number 865248-79-9 and the product name N-(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The structural motif incorporates several key functional groups, including a fluoro-substituted benzothiazole core, a propargyl group, and an acetamide moiety, which collectively contribute to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of fluoro-substituted heterocycles in the development of novel therapeutic agents. The presence of a fluoro atom at the 4-position of the benzothiazole ring enhances the metabolic stability and binding affinity of the compound, making it an attractive scaffold for drug design. This modification is particularly relevant in the context of modern pharmaceutical development, where optimizing pharmacokinetic profiles is crucial for achieving clinical efficacy.

The propargyl group in the molecular structure of this compound introduces a reactive alkyne moiety, which can participate in various chemical transformations, such as Sonogashira coupling reactions. This feature makes it a versatile intermediate for synthesizing more complex derivatives with tailored biological properties. Additionally, the acetamide functional group contributes to the compound's solubility and bioavailability, which are critical factors in drug formulation and delivery.

Emerging research in medicinal chemistry has demonstrated that molecules containing benzothiazole derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in N-(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide suggests potential therapeutic applications in these areas. For instance, studies have shown that benzothiazole-based compounds can modulate enzyme activity and interfere with pathogenic processes at the molecular level.

In the realm of drug discovery, computational modeling and high-throughput screening have been instrumental in identifying promising candidates for further development. The structural features of this compound make it an excellent candidate for virtual screening against various biological targets. The combination of a fluoro-substituted benzothiazole core, a propargyl group, and an acetamide moiety provides multiple interaction points with biological macromolecules, enhancing its potential as a lead compound.

Experimental investigations have begun to explore the pharmacological profile of this compound. Preliminary studies indicate that it exhibits significant inhibitory activity against certain enzymes implicated in diseases such as cancer and inflammation. The fluoro atom enhances binding affinity by participating in dipole-dipole interactions and halogen bonding with target proteins. Meanwhile, the propargyl group serves as a handle for further derivatization, allowing researchers to fine-tune its biological activity.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise required in modern synthetic chemistry. Key steps include condensation reactions between appropriately substituted precursors to form the benzothiazole ring system, followed by functional group transformations to introduce the desired substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are employed to construct complex molecular frameworks efficiently.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for producing high-quality pharmaceutical intermediates like this one. Quality control measures must be implemented at every stage of synthesis to guarantee purity and consistency. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are critical for characterizing the compound's structure and assessing its quality.

The impact of this compound extends beyond academic research; it holds promise for industrial applications in pharmaceutical manufacturing. Companies specializing in fine chemicals are exploring ways to optimize synthetic routes for large-scale production while maintaining cost-effectiveness and environmental sustainability. Green chemistry principles are being integrated into these processes to minimize waste and reduce energy consumption.

Collaborative efforts between academic institutions and industry partners are fostering innovation in drug discovery. Open science initiatives facilitate knowledge sharing and accelerate the translation of laboratory findings into clinical applications. This collaborative approach is particularly valuable for compounds like N-(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide, which require multidisciplinary expertise to fully realize their therapeutic potential.

Future research directions may focus on exploring analogs of this compound to identify more potent or selective derivatives. Structural modifications can be guided by insights from computational modeling studies or by analyzing the binding modes of related molecules known to interact with biological targets. Such efforts will contribute to expanding the chemical toolbox available for drug development.

In conclusion, the compound with CAS No. 865248-79-9 represents a significant advancement in chemical pharmaceuticals due to its unique structural features and potential biological activities. Its synthesis showcases cutting-edge organic chemistry techniques while offering opportunities for therapeutic applications across multiple disease areas. As research progresses, this molecule will continue to be a valuable asset in efforts to develop novel treatments that address unmet medical needs.